Cas no 1306902-41-9 (4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine)

• Product Name: 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine
• CAS No: 1306902-41-9
• MF: C₁₂H₂₀N₄S
• MW: 252.379000663757
• MDL: MFCD13491991
• CID: 5054967
• PubChem ID: 61441489
• Update Time: 2025-06-08

4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(cyclopropylmethyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine
• 4-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-1,3-thiazol-2-amine
• Z1490870138
• 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine

• MDL： MFCD13491991
• Inchi： 1S/C12H20N4S/c13-12-14-11(9-17-12)8-16-5-3-15(4-6-16)7-10-1-2-10/h9-10H,1-8H2,(H2,13,14)
• InChI Key： QGEGZMYNITVTRN-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CN1CCN(CC1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 73.6

4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine

Introduction to 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine (CAS No. 1306902-41-9)

4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine, with the CAS number 1306902-41-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a piperazine ring and a cyclopropylmethyl substituent, contribute to its distinct pharmacological profile.

The chemical structure of 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine can be described as follows: it consists of a thiazole ring (a five-membered heterocyclic compound containing sulfur and nitrogen atoms) linked to a piperazine ring through a methylene bridge. The piperazine ring is further substituted with a cyclopropylmethyl group, which imparts additional steric and electronic properties to the molecule. These structural elements collectively influence the compound's binding affinity and selectivity towards various biological targets.

In recent years, there has been a growing interest in the development of thiazole-based compounds for their potential use in treating various diseases. Thiazoles have been shown to exhibit a wide range of biological activities, including antiviral, antibacterial, antifungal, and anticancer properties. The specific structure of 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine has been investigated for its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders.

Clinical and Preclinical Studies

Several preclinical studies have explored the pharmacological effects of 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a serotonin receptor agonist. Serotonin receptors play a crucial role in regulating mood, sleep, and other physiological processes. The ability of 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine to modulate serotonin signaling suggests its potential therapeutic utility in treating conditions such as depression and anxiety disorders.

Another study conducted by researchers at the University of California focused on the neuroprotective effects of 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine. The results indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the potential of this thiazole derivative as a neuroprotective agent.

Synthesis and Chemical Properties

The synthesis of 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 4-(cyclopropylmethyl)piperazine to form an intermediate chloroacetamide derivative. This intermediate is then reacted with 2-aminothiazole in the presence of a base to yield the final product. The choice of solvents and reaction conditions is critical for optimizing the yield and purity of the final compound.

The chemical properties of 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine are influenced by its functional groups. The presence of amine and thioether functionalities confers basicity to the molecule, making it soluble in polar solvents such as water and ethanol. Additionally, the cyclopropylmethyl substituent imparts lipophilicity, which can enhance cellular uptake and distribution within tissues.

Toxicity and Safety Profile

The safety profile of any new chemical entity is a critical aspect of its development for therapeutic use. Preliminary toxicity studies on 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine have shown promising results. In vitro assays using human cell lines have demonstrated low cytotoxicity at therapeutic concentrations. Furthermore, animal studies have not reported significant adverse effects at doses relevant for pharmacological activity.

To ensure the safety and efficacy of this compound in clinical settings, ongoing research is focused on conducting comprehensive toxicology studies. These studies aim to evaluate potential long-term effects, genotoxicity, and reproductive toxicity. Additionally, pharmacokinetic studies are being conducted to understand the absorption, distribution, metabolism, and excretion (ADME) properties of 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine.

Potential Therapeutic Applications

The diverse biological activities exhibited by 4-{4-(cyclopropylmethyl)piperazin-1-ylmethyl}-1,3-thiazol-2-amine suggest several potential therapeutic applications:

• Mood Disorders: As a serotonin receptor agonist, this compound may be effective in treating depression and anxiety disorders.
• Cognitive Disorders: Its neuroprotective properties make it a promising candidate for managing cognitive decline associated with aging or neurodegenerative diseases.
• Inflammatory Conditions: The anti-inflammatory effects observed in preclinical studies indicate potential use in treating inflammatory disorders such as arthritis or multiple sclerosis.
• Cancer: Preliminary studies have shown that this compound can inhibit cancer cell proliferation by modulating specific signaling pathways.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-{4-(cyclopropylmethyl)piperazin-1-y lmethy l}- 1 , 3 -th iazo l - 2 -am ine strong > is expected to provide further insights into its mechanisms of action and therapeutic potential . Clinical trials are currently underway to evaluate its efficacy and safety in human subjects . If successful , this compound could become an important addition to the arsenal of drugs used to treat various neurological , psychiatric , and inflammatory conditions . p >